N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide

• Molecular Formula: C23H21N5O5S
• Molecular Weight: 479.5 g/mol
• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C23H21N5O5S/c1-14-12-15(2)25-23(24-14)28-34(30,31)19-10-6-17(7-11-19)26-22(29)20-13-21(33-27-20)16-4-8-18(32-3)9-5-16/h4-13H,1-3H3,(H,26,29)(H,24,25,28)
• InChI Key: SJEVYEMVVBGGAN-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=NOC(=C3)C4=CC=C(C=C4)OC)C

Description

N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide, also known as compound XX, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have potent inhibitory effects on a variety of cellular processes, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX involves its ability to inhibit specific signaling pathways in cells. Specifically, N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX targets the MAPK/ERK signaling pathway, which is involved in cell growth and proliferation. By inhibiting this pathway, N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX can effectively suppress the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Compound XX has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the suppression of inflammatory cytokine production, and the modulation of immune responses. These effects make it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX in lab experiments is its potent inhibitory effects on specific signaling pathways. This makes it an effective tool for studying the role of these pathways in various diseases. However, one of the limitations of N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX. One area of focus is the development of more potent and selective inhibitors of specific signaling pathways. Another area of focus is the identification of new therapeutic applications for N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX, particularly in the treatment of rare diseases. Additionally, further research is needed to better understand the potential toxic effects of N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX, which will be important for its safe use in clinical settings.

Synthesis Methods

The synthesis of N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX involves several steps, including the reaction of 4,6-dimethyl-2-pyrimidinylamine with p-nitrobenzenesulfonyl chloride to produce the intermediate N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide. This intermediate is then subjected to further reactions to produce the final product, N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide.

Scientific Research Applications

Compound XX has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In cancer, N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation and autoimmune disorders, N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide XX has been shown to have anti-inflammatory effects by suppressing the production of inflammatory cytokines.